Cas no 2227955-55-5 (rac-tert-butyl (3R,4R)-3-hydroxy-4-(pyrrolidin-2-yl)pyrrolidine-1-carboxylate)

• Product Name: rac-tert-butyl (3R,4R)-3-hydroxy-4-(pyrrolidin-2-yl)pyrrolidine-1-carboxylate
• CAS No: 2227955-55-5
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 5569696
• PubChem ID: 165594543
• Update Time: 2025-05-23

rac-tert-butyl (3R,4R)-3-hydroxy-4-(pyrrolidin-2-yl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-1636528
• 2227955-55-5
• rac-tert-butyl (3R,4R)-3-hydroxy-4-(pyrrolidin-2-yl)pyrrolidine-1-carboxylate

• Inchi： 1S/C13H24N2O3/c1-13(2,3)18-12(17)15-7-9(11(16)8-15)10-5-4-6-14-10/h9-11,14,16H,4-8H2,1-3H3/t9-,10?,11+/m0/s1
• InChI Key： XEHXMXQNKHAZGX-KHUXNXPUSA-N
• SMILES： O[C@@H]1CN(C(=O)OC(C)(C)C)C[C@H]1C1CCCN1

Computed Properties

• Exact Mass: 256.17869263g/mol
• Monoisotopic Mass: 256.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 61.8Ų

Additional information on rac-tert-butyl (3R,4R)-3-hydroxy-4-(pyrrolidin-2-yl)pyrrolidine-1-carboxylate

Professional Introduction to Rac-Tert-butyl (3R,4R)-3-Hydroxy-4-(Pyrrolidin-2-yl)Pyrrolidine-1-Carboxylate (CAS No. 2227955-55-5)

Rac-Tert-butyl (3R,4R)-3-hydroxy-4-(pyrrolidin-2-yl)pyrrolidine-1-carboxylate, identified by its CAS number 2227955-55-5, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This molecule, characterized by its complex stereochemical configuration and functional groups, has garnered attention for its potential applications in the synthesis of bioactive molecules and therapeutic agents.

The compound's structure features a pyrrolidine core substituted with a hydroxyl group at the 3-position and a pyrrolidine ring at the 4-position, further modified by a tert-butyl ester group. This unique arrangement of functional groups makes it a versatile building block for the design of novel pharmacophores. The stereochemistry at the 3R and 4R positions is particularly noteworthy, as it influences the molecule's interactions with biological targets and its overall pharmacological profile.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders, cardiovascular diseases, and metabolic conditions. Rac-Tert-butyl (3R,4R)-3-hydroxy-4-(pyrrolidin-2-yl)pyrrolidine-1-carboxylate has emerged as a promising candidate in this context due to its ability to interact with specific enzymes and receptors. For instance, studies have suggested that this compound may exhibit inhibitory effects on certain kinases and proteases that are implicated in disease pathogenesis.

One of the most compelling aspects of this compound is its potential role in the development of drugs targeting neurological disorders. The pyrrolidine scaffold is known to be a privileged structure in medicinal chemistry, often found in drugs that act on the central nervous system. The presence of both hydroxyl and ester groups provides multiple sites for chemical modification, allowing for the synthesis of derivatives with enhanced pharmacological properties. Recent research has demonstrated that analogs of this compound can modulate neurotransmitter release and receptor activity, making them candidates for treating conditions such as Alzheimer's disease and Parkinson's disease.

The synthesis of Rac-Tert-butyl (3R,4R)-3-hydroxy-4-(pyrrolidin-2-yl)pyrrolidine-1-carboxylate presents unique challenges due to its complex stereochemistry. However, advances in synthetic methodology have made it possible to produce this compound with high enantiomeric purity. Chiral resolution techniques, such as crystallization-induced asymmetric resolution (CIAR), have been particularly effective in isolating the desired enantiomer. These methods leverage the differential solubility of enantiomers in specific solvents to achieve high levels of enantiomeric excess.

In addition to its potential therapeutic applications, Rac-Tert-butyl (3R,4R)-3-hydroxy-4-(pyrrolidin-2-yl)pyrrolidine-1-carboxylate has been explored as a key intermediate in the synthesis of more complex molecules. Its structural features make it an excellent candidate for further derivatization, allowing chemists to explore new chemical space and identify novel bioactive compounds. The tert-butyl ester group, in particular, can be readily converted into other functional groups such as amides or carboxylic acids, expanding its utility in drug design.

The pharmacokinetic properties of this compound are also of great interest. Studies have shown that it exhibits good oral bioavailability and metabolic stability, suggesting that it could be suitable for clinical development. Furthermore, its low toxicity profile observed in preclinical studies makes it an attractive candidate for further investigation. These properties are critical for ensuring that a drug candidate can reach therapeutic levels in the body and remain stable during metabolism.

Recent advances in computational chemistry have further enhanced the understanding of how Rac-Tert-butyl (3R,4R)-3-hydroxy-4-(pyrrolidin-2-yl)pyrrolidine-1-carboxylate interacts with biological targets. Molecular modeling techniques have been used to predict binding affinities and identify key interaction sites on enzymes and receptors. These predictions have guided the design of more potent derivatives and have helped to rationalize the structure-activity relationships observed experimentally.

The future prospects for Rac-Tert-butyl (3R,4R)-3-hydroxy-4-(pyrrolidin-2-yl)pyrrolidine-1-carboxylate are promising. Ongoing research is focused on optimizing its pharmacological properties and exploring new therapeutic applications. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory discoveries into clinical candidates. By leveraging interdisciplinary approaches and cutting-edge technologies, it may be possible to develop new treatments for a wide range of diseases.